Cas no 769169-46-2 (2-amino-2-(4,4-difluorocyclohexyl)acetic acid)

• Product Name: 2-amino-2-(4,4-difluorocyclohexyl)acetic acid
• CAS No: 769169-46-2
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• MDL: MFCD04115608
• CID: 551205
• PubChem ID: 45027014
• Update Time: 2025-10-28

2-amino-2-(4,4-difluorocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,a-amino-4,4-difluoro-
• 2-(1-amino-4,4-difluorocyclohexyl)acetic acid
• AMINO-4,4-DIFLUORO-CYCLOHEXANEACETIC ACID
• Cyclohexaneacetic acid,a-amino-4,4-difluoro
• 2-amino-2-(4,4-difluorocyclohexyl)acetic acid
• SCHEMBL940342
• 769169-46-2
• a-amino-4,4-difluoro-Cyclohexaneacetic acid
• amino(4,4-difluorocyclohexyl)acetic acid
• 2-amino-2-(4,4-difluorocyclohexyl)aceticacid
• Amino-(4,4-difluoro-cyclohexyl)-acetic acid
• SB74621
• EN300-1932728
• SB73886
• (2R)-2-amino-2-(4,4-difluorocyclohexyl)acetic acid
• Amino-(4,4-difluorocyclohexyl)acetic acid
• A1-04621
• AKOS006295683
• (2S)-2-amino-2-(4,4-difluorocyclohexyl)acetic acid

• MDL： MFCD04115608
• Inchi： 1S/C8H13F2NO2/c9-8(10)3-1-5(2-4-8)6(11)7(12)13/h5-6H,1-4,11H2,(H,12,13)
• InChI Key： HOACGGSRPGHQFC-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(C(=O)O)N)CC1)F

Computed Properties

• Exact Mass: 193.09100
• Monoisotopic Mass: 193.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -1.2

Experimental Properties

• PSA: 63.32000
• LogP: 1.92410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(4,4-difluorocyclohexyl)acetic acid

Introduction to 2-Amino-2-(4,4-Difluorocyclohexyl)acetic Acid (CAS No. 769169-46-2)

2-Amino-2-(4,4-difluorocyclohexyl)acetic acid (CAS No. 769169-46-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids, specifically those with cyclic substituents, and its difluorocyclohexyl moiety imparts distinct chemical and biological properties.

The difluorocyclohexyl group in 2-amino-2-(4,4-difluorocyclohexyl)acetic acid is a key structural element that influences the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties are crucial for optimizing the drug-like characteristics of the molecule, making it a valuable candidate for various drug discovery programs.

Recent studies have explored the potential of 2-amino-2-(4,4-difluorocyclohexyl)acetic acid in several therapeutic areas. One notable application is in the development of metabolic disorders treatments. The compound's ability to modulate specific metabolic pathways has been investigated in preclinical models, showing promising results in improving insulin sensitivity and glucose homeostasis. This makes it a potential lead for the treatment of type 2 diabetes and related conditions.

In addition to its metabolic effects, 2-amino-2-(4,4-difluorocyclohexyl)acetic acid has also been studied for its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-amino-2-(4,4-difluorocyclohexyl)acetic acid has been extensively evaluated to understand its behavior in biological systems. Studies have shown that the compound exhibits good oral bioavailability and a favorable half-life, which are essential for developing it as an oral therapeutic agent. Furthermore, its low toxicity and minimal side effects make it a promising candidate for long-term use.

The synthesis of 2-amino-2-(4,4-difluorocyclohexyl)acetic acid involves several steps, including the formation of the difluorocyclohexyl ring and subsequent functional group transformations. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale pharmaceutical development.

In conclusion, 2-amino-2-(4,4-difluorocyclohexyl)acetic acid (CAS No. 769169-46-2) is a versatile compound with a range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of metabolic disorders and inflammatory diseases. Ongoing studies are expected to uncover additional benefits and optimize its use in clinical settings.